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Compound of Interest

Compound Name:
4-Amino-5-hydroxynaphthalene-

1,7-disulfonic acid

Cat. No.: B086154 Get Quote

An in-depth exploration of the chemical structure, properties, synthesis, and potential biological

applications of 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid).

Introduction
H acid, known formally as 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid, is a synthetic

organic compound that has long been a cornerstone in the dye manufacturing industry. Its

unique molecular architecture, featuring amino, hydroxyl, and sulfonic acid functional groups,

makes it a versatile precursor for a wide array of azo dyes. Beyond its traditional application in

color chemistry, H acid and its derivatives are emerging as compounds of interest in the fields

of pharmaceuticals and agrochemicals, prompting a closer examination of their chemical and

biological properties. This technical guide provides a comprehensive overview of H acid,

tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
H acid is a naphthalenedisulfonic acid derivative with the systematic IUPAC name 4-amino-5-

hydroxynaphthalene-2,7-disulfonic acid. Its chemical structure is characterized by a

naphthalene core substituted with an amino group at the 4-position, a hydroxyl group at the 5-

position, and two sulfonic acid groups at the 2- and 7-positions.
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Physicochemical Properties
A summary of the key physicochemical properties of H acid is presented in the table below,

providing a quick reference for laboratory and developmental work.[1][2]

Property Value Reference

IUPAC Name

4-amino-5-

hydroxynaphthalene-2,7-

disulfonic acid

[1]

Synonyms
H acid, 1-amino-8-naphthol-

3,6-disulfonic acid
[2]

CAS Number 90-20-0 [2]

Molecular Formula C₁₀H₉NO₇S₂ [2]

Molecular Weight 319.31 g/mol [1]

Appearance Grey to brown powder [1]

Melting Point >300 °C [1]

Solubility Soluble in water [1]

pKa -1.82 (LogP) [2]

Synthesis of H Acid
The industrial synthesis of H acid is a multi-step process that begins with naphthalene as the

starting material. The overall synthetic pathway involves a series of key chemical

transformations: sulfonation, nitration, reduction, and hydrolysis. While various modifications

and optimizations exist, the fundamental route is outlined below.

General Synthesis Pathway

Naphthalene Sulfonation
(H₂SO₄) Naphthalene-2,7-disulfonic acid Nitration

(HNO₃/H₂SO₄) 4,5-Dinitro-naphthalene-2,7-disulfonic acid Reduction
(e.g., Iron/acid or Catalytic Hydrogenation) 4,5-Diamino-naphthalene-2,7-disulfonic acid Hydrolysis

(NaOH)
H Acid

(4-amino-5-hydroxy-naphthalene-2,7-disulfonic acid)
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Caption: General synthetic pathway for H acid starting from naphthalene.

Experimental Protocols
Detailed experimental protocols are essential for the reproducible synthesis and analysis of H

acid in a research and development setting. The following sections provide an overview of key

experimental methodologies.

Synthesis of 4,5-Dinitro-2,7-naphthalenedisulfonic Acid
(Intermediate)
A crucial step in H acid synthesis is the nitration of 2,7-naphthalenedisulfonic acid. A laboratory-

scale procedure for the dinitration product is as follows:

Preparation of the Nitrating Mixture: A solution of 2,7-naphthalenedisulfonic acid is prepared

in an organic acid.

Nitration: Red fuming nitric acid is added to the solution.

Reaction Conditions: The mixture is heated with stirring for a specific duration to facilitate the

nitration reaction.

Isolation: The reaction mixture is cooled to allow the precipitation of the crude product, which

is a mixture of 4-nitro-2,7-naphthalenedisulfonic acid and 4,5-dinitro-2,7-

naphthalenedisulfonic acid.

Purification: The dinitro product can be purified from the mono-nitro intermediate by adjusting

the reaction conditions, such as the ratio of nitric acid to the organic acid and the reaction

temperature, to favor the formation of the dinitrated product.[3]

Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) Analysis
The purity of H acid and its intermediates can be effectively determined using RP-HPLC.
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Chromatographic Conditions:

Column: XDB-C18 column (5 µm, 150 × 4.6mm).

Mobile Phase: A gradient elution is typically employed. For instance, a gradient of

methanol and an aqueous solution of lithium sulfate can be used.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at 233 nm is suitable for monitoring the analytes.

Injection Volume: 20 µL.[3]

Method Application: This method allows for the accurate determination of the main

component, 4,5-dinitro-2,7-naphthalenedisulfonic acid, as well as the separation and

quantification of impurities such as the mono-nitro intermediate and various

naphthalenedisulfonic acid isomers.[3]

Biological Activity and Drug Development Potential
While H acid is primarily known as a dye intermediate, its sulfonated naphthalene scaffold is a

recurring motif in various biologically active molecules. The exploration of H acid and its

derivatives in drug discovery is an emerging area of research.

Potential as Enzyme Inhibitors
The sulfonamide group, which can be derived from the sulfonic acid moieties of H acid, is a

well-established pharmacophore in medicinal chemistry. Benzenesulfonamide derivatives are

known to be potent inhibitors of various enzymes, including carbonic anhydrases, which are

often upregulated in tumors.[4] The structural features of H acid, particularly the presence of

two sulfonic acid groups, provide a template for the design of novel enzyme inhibitors.

Antimicrobial and Antioxidant Properties
Research into related chemical classes suggests potential biological activities for H acid

derivatives. For instance, hydroxamic acid-based organoselenium hybrids have demonstrated

promising antimicrobial and anticancer activities.[5] While direct studies on H acid are limited,
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its functional groups offer handles for the synthesis of derivatives with potential therapeutic

applications.

Signaling Pathways and Mechanism of Action
To date, specific signaling pathways directly modulated by H acid have not been extensively

elucidated in the public domain. However, based on the activities of structurally related

compounds, several hypotheses can be formulated for future investigation.

Hypothetical Cellular Interactions of H Acid Derivatives

H Acid Derivative

Enzyme Target
(e.g., Carbonic Anhydrase, Kinase)

Inhibition

Cellular Process
(e.g., Proliferation, Angiogenesis)

Modulation

Pharmacological Effect
(e.g., Anticancer, Antimicrobial)

Leads to
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Caption: Hypothetical mechanism of action for H acid derivatives in a biological context.

Further research is warranted to explore the potential of H acid and its analogs as modulators

of specific biological pathways. This could involve screening against a panel of kinases,

proteases, or other enzymes implicated in disease, as well as cellular assays to determine their

effects on processes such as cell proliferation, apoptosis, and inflammation.
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Conclusion
H acid remains a compound of significant industrial importance, primarily within the dye

industry. However, its chemical structure holds untapped potential for applications in medicinal

chemistry and drug development. This technical guide has provided a comprehensive overview

of its chemical properties, synthesis, and analytical methods. The exploration of its biological

activities is a nascent field, offering exciting opportunities for researchers to design and

synthesize novel derivatives with therapeutic potential. Future studies focused on elucidating

the specific biological targets and mechanisms of action of H acid-based compounds will be

crucial in unlocking their full potential in the pharmaceutical arena.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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